Cas no 3508-94-9 (3-Methyl-2-phenylbutanoic Acid)

3-Methyl-2-phenylbutanoic Acid Properties

Names and Identifiers

• 3-Methyl-2-phenylbutyric acid
• alpha-Isopropylphenylacetic acid
• 2-Isopropyl-2-phenylacetic acid
• 3-methyl-2-phenylbutanoic acid
• (+)-3-METHYL-2-PHENYLBUTYRIC ACID
• 1-Isopropyl-1-phenyl acetic acid
• 2-Phenyl-3-methylbutanoic acid
• 2-phenyl-3-methylbutyric acid
• 2-Phenylisovaleric acid
• 3-methyl-2-phenyl-butyricaci
• 3-methyl-2-phenyl-butyricacid
• isopropylphenylacetic acid
• RARECHEM AL BO 0360
• 3-Methyl-2-phenyl-butyric acid
• BUTYRIC ACID, 3-METHYL-2-PHENYL-
• Benzeneacetic acid, alpha-(1-methylethyl)-
• HDLQGISFYDYWFJ-UHFFFAOYSA-N
• Benzeneacetic acid, a-(1-methylethyl)-, sodium salt(1:1)
• AK162327
• Benzeneacetic acid, alpha-(1-methylethyl)- (9CI)
• alpha-Isopropylphenylace
• 25329-47-9
• MFCD00021708
• NSC-22982
• MFCD00167435
• EN300-93753
• SCHEMBL66944
• AS-39413
• MFCD11505969
• SY025441
• SY025358
• DTXSID40928815
• BRN 2045915
• A-Isopropylbenzeneacetic acid
• AS)-
• SB32951
• SY038402
• FT-0622166
• 2-phenyl-3-methyl-butanoic acid
• (
• AC-29624
• 3-methyl-2-phenyl-butanoic acid
• NSC 22982
• Benzeneacetic acid, .alpha.-(1-methylethyl)-
• Z982130186
• SB32950
• 3508-94-9
• CS-0059235
• NSC22982
• AKOS009158545
• A-Isopropylphenylacetic acid
• (R)-3-Methyl-2-phenyl-butyric acid
• DB-021246
• DS-006798
• (S)-3-METHYL-2-PHENYL-BUTYRIC ACID
• +Expand

• MDL： MFCD00021708
• InChIKey： HDLQGISFYDYWFJ-UHFFFAOYSA-N
• Inchi： 1S/C11H14O2/c1-8(2)10(11(12)13)9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H,12,13)
• SMILES： O([H])C(C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])(C([H])([H])[H])C([H])([H])[H])=O
• BRN： 2045915

Computed Properties

• Exact Mass: 178.09900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 178.09938
• Heavy Atom Count: 13
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.51080
• PSA: 37.30000
• Refractive Index: 1.5167 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 270.46°C (rough estimate)
• Melting Point: 59-61°C
• Flash Point: 179.2°C
• Color/Form: Crystalline powder
• Solubility: Not determined
• Density: 1.0292 (rough estimate)

3-Methyl-2-phenylbutanoic Acid Security Information

• RTECS：ET5750060
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.

3-Methyl-2-phenylbutanoic Acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%